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An In-depth Technical Guide to the Safety and Toxicity of Carvacryl Ethyl Ether

Introduction and Chemical Identity

Carvacryl ethyl ether, also known by synonyms such as 2-Ethoxy-p-cymene and Ethyl
carvacrol, is an aromatic ether belonging to the class of monoterpenoid derivatives.[1][2][3] Its
chemical structure is derived from carvacrol, a well-studied phenolic monoterpenoid that is a
primary constituent of essential oils from plants like oregano and thyme.[4] The synthesis of
carvacryl ethyl ether involves the ethylation of the hydroxyl group of carvacrol, a modification
that alters its physicochemical properties while maintaining the core p-cymene scaffold.[4][5]

Primarily utilized for its sensory characteristics, carvacryl ethyl ether is employed as a
flavoring agent in the food industry and as a perfuming agent in cosmetics and fragrance
concentrates.[1][6][7] Its aroma is described as warm, spicy, and herbaceous.[1][5] Given its
presence in consumer products, a thorough understanding of its safety and toxicological profile
is essential for researchers, drug development professionals, and regulatory scientists. This
guide provides a comprehensive analysis of the available safety data, outlines relevant
toxicological testing methodologies, and discusses the compound's likely metabolic fate.

Physicochemical Properties
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The physical and chemical characteristics of a substance are fundamental to understanding its

toxicological behavior, including its absorption, distribution, metabolism, and excretion (ADME).

Key properties for Carvacryl Ethyl Ether are summarized below.

Property Value Source(s)
Molecular Formula C12H180 [111819]
Molecular Weight 178.27 g/mol [11181I9]
CAS Number 4732-13-2 [1][6]1[7]
Appearance Colorless to pale yellow liquid [1][5]16]
Odor Warm, spicy, herbaceous [1][5]
Boiling Point 235.0 °C at 760 mmHg [1][5]
Solubility Slightly soluble in water; (115]

miscible in oils and alcohol

Flash Point 93.33 °C (200.00 °F)

[6]

Summary of Toxicological Profile

Based on aggregated data from multiple sources, including notifications to the European

Chemicals Agency (ECHA), Carvacryl Ethyl Ether has been classified under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS).[1] The primary

hazards identified are related to acute oral toxicity and irritation to the skin and eyes. The Joint
FAO/WHO Expert Committee on Food Additives (JECFA) concluded in 2003 that there is "No
safety concern at current levels of intake when used as a flavouring agent".[1][3]
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Toxicological GHS Hazard

. o Hazard Statement Source(s)
Endpoint Classification

o o H302: Harmful if
Acute Oral Toxicity Acute Toxicity 4 (Oral) [1][10][11]
swallowed

Skin ) o H315: Causes skin

) o Skin Irritation 2 S [1][10]
Corrosion/Irritation irritation
Serious Eye o H319: Causes serious

o Eye Irritation 2 o [1][10]

Damage/Irritation eye irritation

Detailed Toxicological Endpoints
Acute Oral Toxicity

Carvacryl ethyl ether is classified as "Harmful if swallowed" (GHS Category 4).[1][11] This
classification is typically based on animal studies (e.g., rat oral LDso values) that fall within the
range of 300 to 2000 mg/kg body weight. While the specific LDso value for carvacryl ethyl
ether is not readily available in the reviewed literature, this classification indicates a moderate
level of acute toxicity via the oral route.

Skin Irritation and Corrosion

The compound is classified as a skin irritant (GHS Category 2), indicating that it can cause
reversible inflammatory effects on the skin following application.[1][12] This is consistent with
safety warnings to avoid skin contact and to wear suitable protective clothing and gloves.[6]
Modern assessment of skin irritation potential relies heavily on in vitro methods that avoid the
use of live animals, such as the Reconstructed Human Epidermis (RhE) test method outlined in
OECD Test Guideline 439.[12][13][14] These tests use three-dimensional models of human
skin and measure cell viability after exposure to the test chemical to predict its irritancy
potential.[14]

Eye Irritation and Serious Eye Damage

Carvacryl ethyl ether is classified as causing serious eye irritation (GHS Category 2).[1] This
suggests that direct contact with the eye can lead to significant, but reversible, changes.
Standard safety precautions include wearing eye and face protection during handling.[6] The
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assessment of eye irritation has traditionally been performed using the in vivo rabbit eye test
(OECD TG 405).[15][16] However, a tiered testing strategy prioritizing in vitro and ex vivo
methods is now strongly recommended to reduce animal use.[16] Validated alternatives include
tests using Reconstructed Human Cornea-like Epithelium (RhCE) models (OECD TG 496),
which mimic the human corneal surface.[17]

Skin Sensitization

Skin sensitization is an allergic response mediated by the immune system following skin
contact with a substance, leading to allergic contact dermatitis. While no specific sensitization
data for carvacryl ethyl ether was identified, this is a critical endpoint for any chemical, like a
fragrance ingredient, intended for topical application.[18] The first-choice method for in vivo
testing is the Murine Local Lymph Node Assay (LLNA), as it provides quantitative data on the
dose-response relationship of sensitization and offers animal welfare advantages over older
guinea pig methods.[19][20] The principle of the LLNA is that sensitizing chemicals induce the
proliferation of lymphocytes in the lymph nodes draining the application site, which can be
measured quantitatively.[19][21]

Genotoxicity and Mutagenicity

Genotoxicity refers to the ability of a chemical to damage genetic material (DNA), potentially
leading to mutations and cancer. No specific genotoxicity studies for carvacryl ethyl ether
were found in the reviewed literature. This represents a significant data gap in its toxicological
profile. For fragrance ingredients, genotoxicity is typically assessed using a battery of tests.[22]
The foundational test is the bacterial reverse mutation assay, commonly known as the Ames
test.[23][24] This in vitro assay uses specialized strains of bacteria (e.g., Salmonella
typhimurium) to detect a chemical's ability to cause gene mutations.[23][25][26]

Metabolism and Toxicokinetics (Hypothesized)

Specific metabolic studies for carvacryl ethyl ether are not publicly available. However, its
metabolic pathway can be reasonably predicted based on its chemical structure and the known
metabolism of its parent compound, carvacrol. Carvacryl ethyl ether is an ether, and a primary
metabolic pathway for aromatic ethers is O-dealkylation, in this case, O-deethylation, mediated
by cytochrome P450 (CYP450) enzymes in the liver.
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This reaction would yield carvacrol and acetaldehyde. Carvacrol is then expected to undergo
Phase Il conjugation reactions, primarily glucuronidation and sulfation of its phenolic hydroxyl
group, to form water-soluble conjugates that are readily excreted in the urine. This proposed
pathway is consistent with the metabolic fate of many phenolic compounds.
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Caption: Hypothesized metabolic pathway of Carvacryl Ethyl Ether.

Experimental Protocols for Safety Assessment
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The following sections describe standardized and validated protocols for assessing key
toxicological endpoints relevant to carvacryl ethyl ether. The choice of these assays reflects
the modern emphasis on mechanism-based, and where possible, non-animal testing
strategies.[27]

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test (OECD TG 439)

Causality and Scientific Rationale: This in vitro method is a scientifically valid replacement for
the traditional rabbit skin irritation test.[12][13] It utilizes a three-dimensional tissue construct
that mimics the structure and function of the human epidermis.[14] The principle is that irritant
chemicals will damage the cells of the epidermis, leading to a decrease in cell viability.[14]
Viability is measured by the cellular conversion of the yellow MTT dye into a blue formazan salt
by mitochondrial enzymes in viable cells; the amount of formazan produced is directly
proportional to the percentage of viable cells.[14] A reduction in viability below a specified
threshold (< 50%) leads to a classification as "Irritant (Category 2)".[14]

Experimental Workflow Diagram:
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Caption: Workflow for the in vitro Reconstructed Human Epidermis (RhE) skin irritation test.
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Step-by-Step Methodology:

Tissue Preparation: Commercially available RhE tissue models are received and pre-
incubated in maintenance medium at 37°C and 5% CO2.[14]

o Chemical Application: Triplicate tissue models are dosed topically with the test chemical
(e.g., 30 pL for a liquid), a negative control (e.g., sterile PBS), and a positive control (e.g., 5%
Sodium Dodecyl Sulfate).[14]

o Exposure and Incubation: The tissues are incubated for a standardized period (e.g., 60
minutes) at 37°C.[14]

e Washing and Recovery: The test chemical is carefully washed from the tissue surface. The
tissues are then transferred to fresh medium and incubated for a recovery period of
approximately 42 hours.[14]

 Viability Assessment: Tissues are incubated with MTT solution (e.g., 0.5-1 mg/mL) for 3
hours. During this time, viable cells convert MTT to formazan.[14]

o Extraction: The formazan salt is extracted from the tissues using a solvent (e.qg.,
isopropanol).

e Quantification: The optical density of the extracted formazan is measured using a
spectrophotometer (e.g., at 570 nm).

o Data Analysis: The percentage viability for each tissue is calculated relative to the negative
control tissues.

» Classification: If the mean tissue viability is < 50%, the chemical is classified as a skin irritant.
If viability is > 50%, it is considered a non-irritant.[14]

In Vitro Genotoxicity: Bacterial Reverse Mutation Test
(Ames Test)

Causality and Scientific Rationale: The Ames test is a widely used initial screen for genotoxic
potential.[23][25] It uses several strains of Salmonella typhimurium (and sometimes E. coli) that
have pre-existing mutations in the genes required to synthesize an essential amino acid, such
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as histidine.[23][25] These strains cannot grow on a medium lacking this amino acid. The test
evaluates whether the chemical can cause a reverse mutation (reversion), restoring the gene's
function and allowing the bacteria to grow and form colonies.[23][24] A positive result indicates
the chemical is mutagenic in this system.[25] Because some chemicals only become
mutagenic after being metabolized, the test is run both with and without the addition of a rat
liver extract (S9 fraction), which contains metabolic enzymes like CYP450s.[25][26]

Step-by-Step Methodology:

o Strain Preparation: Prepare overnight cultures of the selected bacterial tester strains (e.g.,
TA98, TA100, TA102).[25]

o Metabolic Activation: Prepare the S9 mix (if not commercially prepared) containing S9
fraction, co-factors (e.g., NADP+), and buffer. Keep on ice.

o Exposure (Plate Incorporation Method):

[¢]

To a sterile tube, add 2 mL of molten top agar kept at 45°C.[25]

[¢]

Add 100 pL of the bacterial culture.[25]

[e]

Add 100 pL of the test chemical at a specific concentration (or a control).

o

Add 500 pL of S9 mix or a buffer (for the non-activation condition).[24][25]

o Plating: Vortex the tube gently and pour the mixture onto the surface of a minimal glucose
agar plate (which lacks histidine).[25] Distribute the top agar evenly.

 Incubation: Incubate the plates in the dark at 37°C for 48-72 hours.[25]
e Scoring: Count the number of revertant colonies on each plate.

o Data Analysis: A positive result is typically defined as a dose-dependent increase in the
number of revertant colonies that is at least two to three times higher than the spontaneous
reversion rate observed in the negative (solvent) control plates.

© 2026 BenchChem. All rights reserved. 9/15 Tech Support


https://microbiologyinfo.com/ames-test/
https://www.aatbio.com/resources/application-notes/ames-test-protocol
https://microbiologyinfo.com/ames-test/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8203972/
https://www.aatbio.com/resources/application-notes/ames-test-protocol
https://www.aatbio.com/resources/application-notes/ames-test-protocol
https://scispace.com/pdf/microbial-mutagenicity-assay-ames-test-eotdzs9erb.pdf
https://www.aatbio.com/resources/application-notes/ames-test-protocol
https://www.aatbio.com/resources/application-notes/ames-test-protocol
https://www.aatbio.com/resources/application-notes/ames-test-protocol
https://pmc.ncbi.nlm.nih.gov/articles/PMC8203972/
https://www.aatbio.com/resources/application-notes/ames-test-protocol
https://www.aatbio.com/resources/application-notes/ames-test-protocol
https://www.aatbio.com/resources/application-notes/ames-test-protocol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1597394?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

In Vivo Skin Sensitization: Murine Local Lymph Node
Assay (LLNA)

Causality and Scientific Rationale: The LLNA is the preferred in vivo method for assessing skin
sensitization potential.[19][20] The underlying principle is that skin sensitizers, after topical
application, migrate to the local draining lymph nodes and induce the proliferation of T-
lymphocytes.[19][21] This proliferative response is measured quantitatively and is proportional
to the dose applied.[21] The standard method measures proliferation by injecting a radiolabeled
DNA precursor (e.g., 3H-methyl thymidine), which is incorporated into the DNA of dividing cells.
[21] The amount of radioactivity in the lymph node cells is measured and a Stimulation Index
(SI) is calculated by comparing the response in treated animals to that in vehicle-treated
controls. An Sl = 3 is typically considered a positive result.[19]

Step-by-Step Methodology:

e Dose Range Finding (if necessary): An initial screen may be performed to determine the
highest tolerated dose that does not cause excessive skin irritation or systemic toxicity.[21]

e Animal Grouping: Use groups of mice (e.g., 4-5 per group). Assign one group as the vehicle
control, at least three groups for different concentrations of the test article, and one group for
a positive control (e.g., hexyl cinnamic aldehyde).[21][28]

o Application: On Days 1, 2, and 3, apply 25 uL of the test chemical solution or vehicle to the
dorsal surface of each ear of the mice in the respective groups.

o Rest Period: No treatment is given on Days 4 and 5.
» Thymidine Injection: On Day 6, inject all mice intravenously with 3H-methyl thymidine.[21]

» Node Excision: Five hours after the injection, humanely euthanize the mice and excise the
draining auricular lymph nodes from both ears.[21]

o Cell Preparation: Prepare a single-cell suspension from the pooled lymph nodes for each
animal or group.

» Radioactivity Measurement: Precipitate the DNA and measure the incorporated radioactivity
using a liquid scintillation counter. The results are expressed as Disintegrations Per Minute
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(DPM).

o Data Analysis: Calculate the Stimulation Index (SI) for each group by dividing the mean DPM
per treated group by the mean DPM of the vehicle control group. An Sl = 3 indicates the
chemical is a skin sensitizer.[19]

Discussion and Conclusion

The available data indicates that carvacryl ethyl ether possesses moderate acute oral toxicity
and is an irritant to the skin and eyes.[1][10] For its intended use as a flavoring agent, JECFA
has concluded it poses no safety concern at current intake levels, suggesting that systemic
exposure through diet is low and within acceptable limits.[3] However, for applications involving
direct skin contact, such as in cosmetics, its skin irritation potential is a key consideration.

Significant data gaps remain in the public domain, most notably regarding its potential for skin
sensitization and genotoxicity. While standardized protocols exist to evaluate these endpoints,
the results of such studies on carvacryl ethyl ether were not found. The hypothesized
metabolic pathway suggests a rapid detoxification via O-deethylation to the natural product
carvacrol, followed by efficient conjugation and excretion. If this pathway is confirmed, the
toxicological profile of carvacrol would become highly relevant for assessing the systemic
effects of carvacryl ethyl ether.

For researchers and drug development professionals, this guide underscores the importance of
a complete toxicological assessment. While carvacryl ethyl ether has a history of safe use in
specific applications, any new use, particularly one that could lead to higher or different routes
of exposure, would warrant further investigation into the existing data gaps, including skin
sensitization, genotoxicity, and repeated dose toxicity.

References
o AAT Bioquest. (2025, October 13). Ames Test Protocol.

o National Toxicology Program (NTP). (2012, October 2).

e |CCVAM. (n.d.). ICCVAM-Recommended Test Method Protocol Updated Protocol for the
Murine Local Lymph Node Assay.

e Microbe Notes. (2022, August 10).

o Dell Tech. (2024, August 5). Managing Ocular Irritation in the Context of OECD Test
Guideline 496.

© 2026 BenchChem. All rights reserved. 11/15 Tech Support


https://en.wikipedia.org/wiki/Local_lymph_node_assay
https://www.benchchem.com/product/b1597394/docs?utm_src=pdf-body#carvacryl-ethyl-ether-safety-and-toxicity-data
https://pubchem.ncbi.nlm.nih.gov/compound/Carvacryl-ethyl-ether
https://data.virginia.gov/dataset/compound-527268-carvacryl-ethyl-ether/resource/0e6599a6-0066-47f7-90fa-f29fb1666bf7/view/2fe7bcbe-3d6b-458f-8099-5f0a32844952
https://www.inchem.org/documents/jecfa/jeceval/jec_381.htm
https://www.benchchem.com/product/b1597394/docs?utm_src=pdf-body#carvacryl-ethyl-ether-safety-and-toxicity-data
https://www.benchchem.com/product/b1597394/docs?utm_src=pdf-body#carvacryl-ethyl-ether-safety-and-toxicity-data
https://www.benchchem.com/product/b1597394/docs?utm_src=pdf-body#carvacryl-ethyl-ether-safety-and-toxicity-data
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1597394?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

OECD. (2010, July 22). OECD Guideline for the Testing of Chemicals 439: In Vitro Skin
Irritation: Reconstructed Human Epidermis Test Method.

Wikipedia. (n.d.). Local lymph node assay.

Api, A. M., et al. (2013). Evaluation of genotoxicity of nitrile fragrance ingredients using in
vitro and in vivo assays. Regulatory Toxicology and Pharmacology, 67(2), 259-265.
National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for
CID 527268, Carvacryl ethyl ether.

National Center for Biotechnology Information. (n.d.). PubChem Substance Record for SID
135264102, Carvacryl ethyl ether.

OECD. (2002, April 24).

Gupta, P., et al. (2018). Microbial Mutagenicity Assay: Ames Test. Bio-protocol, 8(6), e2779.
XCellR8. (n.d.).

OECD. (2002, April 24).

SciSpace. (2018, March 20). Microbial Mutagenicity Assay: Ames Test.

University of Wisconsin-La Crosse. (n.d.). The Ames Test.

OECD. (2013, July 26). OECD Guideline for the Testing of Chemicals 439: In Vitro Skin
Irritation: Reconstructed Human Epidermis Test Method.

RE-Place. (2021, August 17).

PubChemlLite. (n.d.). Carvacryl ethyl ether (C12H180).

U.S. Environmental Protection Agency (EPA). (2025, September 3). Use of the Local Lymph
Node Assay and Reduced Dose Protocol for LLNA in Assessing Pesticide Products.
Molecular Diagnostic Services. (n.d.). Local Lymph Node Assay (LLNA).

Institute for In Vitro Sciences (IIVS). (n.d.). Fragrance & Flavors.

The Good Scents Company. (n.d.). carvacryl ethyl ether, 4732-13-2.

Data.gov. (2025, September 5). Compound 527268: Carvacryl ethyl ether.

Virginia Open Data Portal. (2025, September 27). Carvacryl ethyl ether.

ChemicalBook. (n.d.). CARVACRYL ETHYL ETHER | 4732-13-2.

Drugfuture. (n.d.). CARVACRYL ETHYL ETHER.

Sigma-Aldrich. (2024, March 2).

ChemlDplus. (n.d.). Chemical Substance - Carvacryl ethyl ether.

Inchem.org. (2005, January 5).

Flavor Extract Manufacturers Association (FEMA). (n.d.). CARVACRYL ETHYL ETHER.
ChemSafetyPro. (2018, February 11). Understanding In Vitro and In Vivo Toxicology Testing
for Chemicals.

Benchchem. (n.d.). Carvacryl ethyl ether | 4732-13-2.

Data.gov. (2025, September 5). Compound 527268: Carvacryl ethyl ether.

© 2026 BenchChem. All rights reserved. 12 /15 Tech Support


https://www.benchchem.com/product/b1597394/docs?utm_src=pdf-body#carvacryl-ethyl-ether-safety-and-toxicity-data
https://www.benchchem.com/product/b1597394/docs?utm_src=pdf-body#carvacryl-ethyl-ether-safety-and-toxicity-data
https://www.benchchem.com/product/b1597394/docs?utm_src=pdf-body#carvacryl-ethyl-ether-safety-and-toxicity-data
https://www.benchchem.com/product/b1597394/docs?utm_src=pdf-body#carvacryl-ethyl-ether-safety-and-toxicity-data
https://www.benchchem.com/product/b1597394/docs?utm_src=pdf-body#carvacryl-ethyl-ether-safety-and-toxicity-data
https://www.benchchem.com/product/b1597394/docs?utm_src=pdf-body#carvacryl-ethyl-ether-safety-and-toxicity-data
https://www.benchchem.com/product/b1597394/docs?utm_src=pdf-body#carvacryl-ethyl-ether-safety-and-toxicity-data
https://www.benchchem.com/product/b1597394/docs?utm_src=pdf-body#carvacryl-ethyl-ether-safety-and-toxicity-data
https://www.benchchem.com/product/b1597394/docs?utm_src=pdf-body#carvacryl-ethyl-ether-safety-and-toxicity-data
https://www.benchchem.com/product/b1597394/docs?utm_src=pdf-body#carvacryl-ethyl-ether-safety-and-toxicity-data
https://www.benchchem.com/product/b1597394/docs?utm_src=pdf-body#carvacryl-ethyl-ether-safety-and-toxicity-data
https://www.benchchem.com/product/b1597394/docs?utm_src=pdf-body#carvacryl-ethyl-ether-safety-and-toxicity-data
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1597394?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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